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Compound of Interest

Compound Name: DNA31

Cat. No.: B10824799

Initial investigations into the scientific literature and genomic databases have revealed that
"DNA31" is not a recognized or standard designation for a specific gene or protein involved in
cellular signaling pathways. The term appears to be a misnomer or a potential typographical
error. The most prominent and consistent usage of "DNA31" refers to the 31st International
Conference on DNA Computing and Molecular Programming, an academic event focused on
the intersection of computer science, nanotechnology, and molecular biology.

While this conference explores the engineering of molecular systems that can mimic biological
processes, including signaling, it does not pertain to a naturally occurring molecule with the
designation "DNA31". Our comprehensive search for a gene or protein with this name yielded
no relevant results in established biological databases such as GeneCards, UniProt, or the
National Center for Biotechnology Information (NCBI).

It is possible that "DNA31" could be an internal, proprietary, or very recently discovered
designation not yet in the public domain. Alternatively, it may be a misspelling of a known gene
or protein. For instance, several genes with alphanumeric designations exist, such as BUD31
or TRIM31, which are involved in processes like mMRNA splicing and protein ubiquitination,
respectively. However, without further clarification, any attempt to provide a detailed technical
guide on a specific molecule would be speculative.

Given the absence of a scientifically recognized molecule named "DNA31," we are unable to
fulfill the request for an in-depth technical guide on its role in cellular signaling pathways. This
includes the generation of quantitative data tables, detailed experimental protocols, and
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signaling pathway diagrams, as the foundational subject of the query is not identifiable in the
current body of scientific knowledge.

We recommend that researchers, scientists, and drug development professionals seeking
information on cellular signaling pathways verify the precise name and designation of the
molecule of interest. Accurate nomenclature is crucial for retrieving relevant and factual
scientific information. Should a corrected or alternative name for the molecule be provided, we
would be pleased to generate the requested comprehensive technical guide.

 To cite this document: BenchChem. [Unraveling "DNA31": A Case of Mistaken Identity in
Molecular Biology]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10824799#role-of-dna31-in-cellular-signaling-
pathways]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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